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Compound of Interest

Compound Name: M8-B

Cat. No.: B15621113

For Researchers, Scientists, and Drug Development Professionals

Introduction

M8-B is a potent and selective antagonist of the transient receptor potential melastatin-8
(TRPMB8) channel, a key player in cold sensation and thermoregulation.[1][2][3] Accurate and
consistent preparation of M8-B stock solutions is crucial for reliable and reproducible results in
in vitro and in vivo studies investigating its therapeutic potential. Dimethyl sulfoxide (DMSO) is
a common solvent for M8-B due to its high solubilizing capacity for organic molecules.[2][4][5]
This document provides a detailed protocol for the preparation, storage, and handling of M8-B

stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of M8-B (hydrochloride).
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Parameter Value Source(s)

N-(2-aminoethyl)-N-[[3-
methoxy-4-

Chemical Name (phenylmethoxy)phenyllmethyl]  [5]
-2-thiophenecarboxamide,

monohydrochloride

CAS Number 883976-12-3 [1][4][5]

Molecular Formula C22H24N203S - HCI [2][5]

Molecular Weight 432.96 g/mol [2][4]

Purity >98% (typically by HPLC) [2][4]1[5]

Appearance WTZe to off-white crystalline (5]
soli

o 15 mg/mL to 250 mg/mL (up to
Solubility in DMSO [2][41[5]
100 mM)

Experimental Protocol: Preparation of a 10 mM M8-B
Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of M8-B in anhydrous
DMSO.

Materials and Equipment

e M8-B hydrochloride powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture or molecular biology grade

Sterile, amber, polypropylene or glass vials with screw caps

Calibrated analytical balance (readable to at least 0.1 mg)

Vortex mixer
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o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Step-by-Step Procedure

e Calculations:

o To prepare a 10 mM stock solution, the required mass of M8-B can be calculated using
the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x
Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
432.96 g/mol / 1000 = 4.33 mg

Weighing the Compound:
o Tare a sterile, amber vial on the analytical balance.
o Carefully weigh the calculated mass of M8-B powder directly into the vial.

Dissolution:

o Add the calculated volume of anhydrous DMSO to the vial containing the M8-B powder.

o Securely cap the vial.

Mixing:
o Vortex the solution for 1-2 minutes, or until the M8-B powder is completely dissolved.

o Visually inspect the solution to ensure there are no visible particulates. If necessary, gentle
warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

o To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile, amber polypropylene tubes.
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o Clearly label each aliquot with the compound name ("M8-B"), concentration (10 mM),
solvent (DMSO), and date of preparation.

o Store the aliquots at -20°C or -80°C for long-term stability.[1] Stock solutions are stable for
at least 6 months at -80°C and 1 month at -20°C.[1]

Mandatory Visualizations

Preparation Workflow
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Caption: Workflow for preparing M8-B stock solution in DMSO.
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Caption: M8-B blocks the TRPMS8 ion channel, inhibiting cellular responses to cold stimuli.

Quality Control

For applications requiring stringent concentration accuracy, it is advisable to perform a quality
control check on the prepared stock solution. This can include:

» Purity and Identity Confirmation: Using techniques such as High-Performance Liquid
Chromatography (HPLC) or Mass Spectrometry (MS) to confirm the identity and purity of the
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dissolved M8-B.

o Concentration Verification: Quantitative analysis, for example, using a validated HPLC
method with a standard curve.

Safety Precautions
o M8-B is a bioactive molecule and should be handled with care.

o DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin.[6] Always wear appropriate PPE, including gloves and safety glasses, when handling
DMSO and M8-B solutions.

o Work in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for M8-B and DMSO for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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